Cas no 93368-81-1 (4-Morpholinecarboximidothioicacid, N-methyl-, imino[(4-methoxyphenyl)amino]methyl ester, hydrochloride (1:2))

4-Morpholinecarboximidothioicacid, N-methyl-, imino[(4-methoxyphenyl)amino]methyl ester, hydrochloride (1:2) structure
93368-81-1 structure
Product Name:4-Morpholinecarboximidothioicacid, N-methyl-, imino[(4-methoxyphenyl)amino]methyl ester, hydrochloride (1:2)
CAS No:93368-81-1
MF:C6H12N2OS
MW:160.237279891968
CID:805214
PubChem ID:686504
Update Time:2025-04-19

4-Morpholinecarboximidothioicacid, N-methyl-, imino[(4-methoxyphenyl)amino]methyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboximidothioicacid, N-methyl-, imino[(4-methoxyphenyl)amino]methyl ester, hydrochloride (1:2)
    • N-methylmorpholine-4-carbothioamide
    • S-anisylformamidino-4-(N-methylisothioamide)morpholine
    • AKOS003720142
    • 93368-81-1
    • DTXSID20239390
    • (methylamino)morpholin-4-ylmethane-1-thione
    • 4-Morpholinecarboximidothioic acid, N-methyl-, (3aS-(3aalpha,4beta,6aalpha))-
    • SCHEMBL3805231
    • Afmimd
    • S-Anisylformamidino-4-(N-methylisothioamide)morpholine dihydrochloride
    • Inchi: 1S/C6H12N2OS/c1-7-6(10)8-2-4-9-5-3-8/h2-5H2,1H3,(H,7,10)
    • InChI Key: RBGNHXFRXKFNSA-UHFFFAOYSA-N
    • SMILES: S=C(NC)N1CCOCC1

Computed Properties

  • Exact Mass: 160.067034
  • Monoisotopic Mass: 160.067034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.6
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.173
  • Boiling Point: 238.4°Cat760mmHg
  • Flash Point: 98°C
  • Refractive Index: 1.552

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